Cas no 30322-02-2 (7-Methyl-1,4-benzothiazin-3-one)

• Product Name: 7-Methyl-1,4-benzothiazin-3-one
• CAS No: 30322-02-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD02660690
• CID: 297446
• PubChem ID: 87558011
• Update Time: 2025-04-19

7-Methyl-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one,7-methyl-
• 7-Methyl-1,4-benzothiazin-3-one
• 7-Methyl-1,4-benzothiazin-3(4H)-one
• 7-methyl-4H-1,4-benzothiazin-3-one
• 3.4-Dihydroxy-7-methyl-3-oxo-2H-1,4-benzothiazin
• 7-methyl,2H-1,4-benzothiazin-3(4H)-one
• 7-methyl-2H,4H-benzo[e]1,4-thiazin-3-one
• 7-methyl-3-oxo-2,3-dihydro-4H-1,4-benzothiazine
• 7-Methyl-4H-benzo[1,4]thiazin-3-on
• 7-methyl-4H-benzo[1,4]thiazin-3-one
• 9-(6-Amino-3-methyl-phenyl)-thioglykolsaeurelactam
• D75547
• 7-Methyl-1,4-benzothiazin-3(4H)-one, 97%
• MFCD02660690
• SCHEMBL279937
• CHEMBL4591406
• Q27466274
• 2H-1,4-Benzothiazin-3(4H)-one, 7-methyl-
• M1661
• 7-methyl-2H-benzo[b][1,4]thiazin-3(4H)-one
• ODJQMWDFNLNCTM-UHFFFAOYSA-N
• DTXSID00351049
• AN-829/42007422
• AKOS005062060
• 30322-02-2
• 7-methyl-2H-1,4-benzothiazin-3(4H)-one
• J-017910
• TGX
• CS-0094323
• BDBM50534971
• 7-Methyl-1,4-benzothiazine-3-one
• 7-METHYL-2,4-DIHYDRO-1,4-BENZOTHIAZIN-3-ONE
• DB-359867

• MDL： MFCD02660690
• Inchi： 1S/C9H9NOS/c1-6-2-3-7-8(4-6)12-5-9(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： ODJQMWDFNLNCTM-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 206°C(lit.)
• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Flash Point: 174.3±27.9 °C
• Refractive Index: 1.612
• PSA: 54.40000
• LogP: 2.17720
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Methyl-1,4-benzothiazin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone